Cas no 861211-72-5 (2-Propyl-5-nitro-1,3-benzoxazole)

2-Propyl-5-nitro-1,3-benzoxazole structure
861211-72-5 structure
Product Name:2-Propyl-5-nitro-1,3-benzoxazole
CAS No:861211-72-5
MF:C10H10N2O3
MW:206.198002338409
MDL:MFCD06496176
CID:1068351
PubChem ID:5260634
Update Time:2025-04-20

2-Propyl-5-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Propyl-5-nitro-1,3-benzoxazole
    • 5-Nitro-2-propyl-1,3-benzoxazole
    • AKOS005087167
    • 2Y-5016
    • 861211-72-5
    • SR-01000307569-1
    • CS-0322292
    • 5-Nitro-2-propylbenzo[d]oxazole
    • MFCD06496176
    • SR-01000307569
    • MDL： MFCD06496176
    • Inchi： 1S/C10H10N2O3/c1-2-3-10-11-8-6-7(12(13)14)4-5-9(8)15-10/h4-6H,2-3H2,1H3
    • InChI Key： KIBRCFXHMQVFLA-UHFFFAOYSA-N
    • SMILES： O1C2C=CC(=CC=2N=C1CCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 206.06914219g/mol
  • Monoisotopic Mass: 206.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 71.8Ų

2-Propyl-5-nitro-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB418463-1 g
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Apollo Scientific
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abcr
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A2B Chem LLC
AI76524-1mg
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 861211-72-5 >90%
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A2B Chem LLC
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A2B Chem LLC
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A2B Chem LLC
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Ambeed
A434230-1g
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2-Propyl-5-nitro-1,3-benzoxazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:861211-72-5)2-Propyl-5-nitro-1,3-benzoxazole
Order Number:A1182471
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:49
Price ($):203.0/610.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:861211-72-5)2-Propyl-5-nitro-1,3-benzoxazole
A1182471
Purity:99%/99%
Quantity:1g/5g
Price ($):203.0/610.0
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